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Mitochondrial Fatty Acid Synthesis (mtFAS) Pathway

The mtFAS pathway is an evolutionarily conserved system within the mitochondrial matrix. Unlike the

cytosolic fatty acid synthase (FASN I), which is a single large protein, mtFAS is a type II system where each

reaction is catalyzed by a discrete enzyme [1]. The pathway builds fatty acids on a scaffold called the

mitochondrial Acyl Carrier Protein (ACP).

The following diagram illustrates the cyclic enzymatic steps of the mtFAS pathway.
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mtFAS involves sequential enzymatic steps to elongate fatty acids [1] [2].

Experimental Analysis of mtFAS

Studying the mtFAS pathway and its lipid products requires specific methodologies, ranging from genetic

manipulation to advanced analytical techniques.

Key Experimental Approaches

The table below outlines common protocols used to investigate the mtFAS pathway.
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Method Key Procedure Application in mtFAS Research

Genetic
Manipulation

siRNA or shRNA-mediated
knockdown; plasmid

overexpression [2].

Functional studies (e.g., ACP/MECR
knockdown impairs respiration & lipoylation)

[1] [2].

Protein Lipoylation
Assessment

Western blotting with anti-lipoic

acid antibodies [1].

Readout of functional mtFAS (lipoic acid

attachment to PDH, OGDH) [1].

Metabolomic &
Lipidomic Profiling

LC-MS/MS to measure polar

metabolites & complex lipids
[2].

Discovery of altered bioactive lipids

(lysophospholipids, sphingolipids) upon
mtFAS perturbation [2].

Experimental Workflow

A typical integrated workflow to characterize mtFAS function is as follows.

1. Genetic Manipulation

2. Phenotypic Characterization • Knockdown (e.g., ACP) • Overexpression (e.g., MECR)

3. Functional & Molecular Analysis • Cell growth/viability • Mitochondrial respiration

4. Advanced Profiling • Western blot (lipoylation) • RT-qPCR (gene expression)

• Metabolomics (LC-MS/MS) • Lipidomics (TLC, MS)
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Integrated workflow for mtFAS investigation combines genetic, phenotypic, and molecular analyses [1] [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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